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Compound of Interest

Compound Name: Dehydrolinalool, (+)-

Cat. No.: B12966658 Get Quote

Essential Safety and Logistical Information for the Responsible Disposal of (+)-Dehydrolinalool

(+)-Dehydrolinalool, a versatile compound utilized in fragrance, flavor, and research

applications, requires careful handling and disposal due to its potential hazards.[1] This guide

provides comprehensive, step-by-step procedures for the safe disposal of (+)-Dehydrolinalool,

ensuring the safety of laboratory personnel and the protection of the environment. Adherence

to these protocols is crucial for maintaining a safe and compliant laboratory setting.

Key Quantitative Data
For a comprehensive understanding of (+)-Dehydrolinalool's chemical and physical properties,

the following table summarizes essential data.

Property Value

Molecular Formula C₁₀H₁₆O[1]

Molecular Weight 152.24 g/mol [1]

Appearance Colorless to slightly yellow clear liquid[1]

Boiling Point 198 °C[1]

Flash Point 81.1 °C (178.0 °F) Closed Cup[2]

Density 0.88 g/cm³[1]
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Hazard Identification and Safety Precautions
Before handling or disposing of (+)-Dehydrolinalool, it is imperative to be aware of its

associated hazards:

Combustible Liquid: Keep away from heat, sparks, open flames, and other ignition sources.

[2][3]

Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[4]

Potential Health Hazards: May be harmful in contact with skin and is suspected of damaging

fertility or the unborn child.[2][4]

Environmental Hazard: Harmful to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE) is mandatory when handling (+)-Dehydrolinalool. This

includes:

Safety glasses or goggles

Chemical-resistant gloves

A laboratory coat

All handling should be performed in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Disposal Protocol
The disposal of (+)-Dehydrolinalool must be managed as hazardous chemical waste. Under no

circumstances should it be poured down the drain or disposed of in regular trash.

Waste Collection
Collect waste (+)-Dehydrolinalool and any materials contaminated with it (e.g., pipette tips,

absorbent pads from a spill) in a dedicated, properly labeled, and sealed waste container.

The container must be made of a material compatible with organic solvents.
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If the (+)-Dehydrolinalool is in a solution, the entire solution must be treated as hazardous

waste.

Labeling
Clearly label the waste container with "Hazardous Waste" and "(+)-Dehydrolinalool."

Include the approximate concentration and quantity of the waste.

List any other components of the waste mixture.

Storage
Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.

The storage area should be away from sources of ignition and incompatible materials.

Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for pickup and proper disposal.[4]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[4]

Emergency Spill Procedures
In the event of a (+)-Dehydrolinalool spill, immediate action is necessary to contain and clean

the area safely.

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all potential sources of ignition from the vicinity.[2]

Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

contain and absorb the spilled liquid.[2] Do not use combustible materials like paper towels

for large spills.
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Collect and Containerize: Carefully collect the absorbent material and place it into a sealed,

labeled container for hazardous waste disposal.[2]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Report the Spill: Report the incident to your laboratory supervisor and your institution's EHS

office in accordance with your institution's protocols.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (+)-

Dehydrolinalool.
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Start: (+)-Dehydrolinalool Waste Generated

Wear Appropriate PPE:
- Safety Glasses

- Chemical-Resistant Gloves
- Lab Coat

Is it a Spill?

Collect Waste in a
Compatible, Sealed Container

Label Container:
'Hazardous Waste'

'(+)-Dehydrolinalool'
and other components

No

Follow Emergency
Spill Procedures

Yes

Absorb with Inert Material
(e.g., Vermiculite, Sand)

Collect Absorbed Material
in a Sealed Container

Store in a Designated,
Cool, Well-Ventilated Area

Contact EHS or Licensed
Waste Disposal Company

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (+)-Dehydrolinalool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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